Cas no 303150-61-0 (3-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide)

• Product Name: 3-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide
• CAS No: 303150-61-0
• MF: C₁₈H₂₀ClN₃O
• MW: 329.823903083801
• MDL: MFCD00172718
• CID: 5175426
• Update Time: 2026-03-04

3-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide

• MDL： MFCD00172718
• Inchi： 1S/C18H20ClN3O/c1-21-9-11-22(12-10-21)17-7-5-16(6-8-17)20-18(23)14-3-2-4-15(19)13-14/h2-8,13H,9-12H2,1H3,(H,20,23)
• InChI Key： ZHWXAVQKVRCUHN-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCN(C)CC2)C=C1)(=O)C1=CC=CC(Cl)=C1

Additional information on 3-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide

Professional Introduction to Compound with CAS No. 303150-61-0 and Product Name: 3-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide

The compound with the CAS number 303150-61-0 and the product name 3-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of this molecule, featuring a chloro-substituted benzamide moiety linked to a 4-methylpiperazine group, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

In recent years, the development of novel pharmaceutical agents has been heavily influenced by the need to identify compounds that can modulate biological pathways with high specificity and efficacy. The 3-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide molecule, with its unique structural features, has been studied for its potential role in various pharmacological contexts. The presence of the chloro-substituent on the benzamide ring is particularly noteworthy, as it can influence both the electronic properties and the binding affinity of the molecule to its target proteins.

One of the most exciting aspects of this compound is its potential as an inhibitor of enzymes that play critical roles in diseases such as cancer, inflammation, and neurodegenerative disorders. The 4-methylpiperazine moiety is known for its ability to enhance binding interactions with certain enzymes and receptors, making it a valuable component in drug design. Current research indicates that compounds incorporating this structural motif may exhibit potent activity against targets such as kinases and phosphodiesterases.

Recent studies have demonstrated that derivatives of 3-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide can modulate signaling pathways involved in cell proliferation and survival. For instance, preliminary in vitro experiments have shown that this compound can inhibit the activity of specific kinases, leading to reduced cell proliferation in cancer cell lines. These findings are particularly intriguing given the high unmet medical needs associated with certain types of cancer.

The pharmacokinetic properties of 3-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide are also of great interest. The combination of the chloro-substituted benzamide and 4-methylpiperazine groups suggests that this compound may exhibit favorable solubility and metabolic stability, which are crucial factors for its clinical efficacy. Preliminary pharmacokinetic studies have indicated that the compound has a reasonable bioavailability and a prolonged half-life, making it a promising candidate for further development.

In addition to its potential as an anti-cancer agent, 3-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide has also been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. Studies have shown that compounds similar to this one can inhibit key inflammatory cytokines and enzymes, thereby reducing inflammation and alleviating symptoms.

The synthesis of 3-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key step in the synthesis is the formation of the amide bond between the chloro-substituted benzoyl chloride and the 4-(4-methylpiperazin-1-yl)phenylamine, which must be carried out under controlled conditions to avoid side reactions. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for preclinical and clinical studies.

The development of novel pharmaceutical agents often involves rigorous testing to evaluate their safety and efficacy. In preclinical studies, 3-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide has been evaluated in various models, including cell culture assays and animal models. These studies have provided valuable insights into its mechanism of action and potential therapeutic benefits. For example, animal models have shown that this compound can reduce tumor growth and alleviate inflammatory responses without significant side effects.

As research continues to uncover new therapeutic applications for 3-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide, it is likely that additional derivatives will be developed to enhance their potency and selectivity. The combination of computational modeling, high-throughput screening, and structure-based drug design techniques will be instrumental in optimizing these molecules for clinical use. The ultimate goal is to translate these findings into safe and effective treatments for patients suffering from various diseases.

The impact of compounds like 3-chloro-N-[4-(4-methylpiperazin-1-yl)phenyl]benzamide extends beyond their immediate therapeutic applications. They serve as valuable tools for understanding disease mechanisms at a molecular level, providing insights that can guide future drug discovery efforts. As our understanding of biology continues to evolve, so too will our ability to design molecules that target specific disease pathways with greater precision.

In conclusion, the compound with CAS number 303150-61-0 and product name 3-chloro-N-[4-(4-methyl-piperazin-1-yl)phenyl]benzamide represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising pharmacological properties make it a valuable candidate for further investigation. As research progresses, this compound holds great potential for improving patient outcomes in various therapeutic areas.